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Compound of Interest

Compound Name: Mesutoclax

Cat. No.: B15587496 Get Quote

Essential Safety and Handling Guide for
Mesutoclax
Disclaimer: No specific Safety Data Sheet (SDS) for Mesutoclax (CAS No. 2760536-87-4),

also known as ICP-248, is publicly available at this time. The following guidance is based on

the safety protocols for Venetoclax, a structurally similar B-cell lymphoma-2 (BCL2) selective

inhibitor. It is imperative that all handling of Mesutoclax is conducted by trained professionals

in a controlled laboratory environment.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Mesutoclax. It includes detailed operational and

disposal plans to ensure the safe and effective use of this potent compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Mesutoclax is a potent, orally bioavailable BCL2 selective inhibitor.[1] While specific toxicity

data for Mesutoclax is not available, compounds in this class are known to be hazardous.

Based on the data for Venetoclax, Mesutoclax should be handled with caution.

Potential Hazards:

Harmful if swallowed
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May cause skin and eye irritation

Suspected of damaging fertility or the unborn child

May cause damage to organs through prolonged or repeated exposure

Personal Protective Equipment (PPE) Requirements:
Proper PPE is mandatory to minimize exposure risk. The following table summarizes the

required PPE for handling Mesutoclax.

Area of Protection Required PPE Specifications

Eye and Face
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.

Hand Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

frequently and immediately if

contaminated.

Body Laboratory coat
Fully fastened to protect

against skin contact.

Respiratory
Respirator with appropriate

filter

Recommended when handling

the powder form outside of a

certified chemical fume hood.

Operational Plan for Safe Handling
A systematic approach to handling Mesutoclax is crucial to ensure personnel safety and

experimental integrity.

Engineering Controls
Ventilation: All work with solid Mesutoclax should be conducted in a certified chemical fume

hood to minimize inhalation exposure.
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Safety Equipment: An accessible safety shower and eyewash station must be available in

the immediate work area.

Step-by-Step Handling Protocol
Preparation:

Designate a specific area within the laboratory for handling Mesutoclax.

Ensure all necessary PPE is available and in good condition.

Prepare all required equipment and reagents before handling the compound.

Weighing and Reconstitution:

Weigh the solid compound in a chemical fume hood.

Use a dedicated and calibrated analytical balance.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use:

Clearly label all containers with the compound name, concentration, date, and hazard

symbols.

Avoid eating, drinking, or smoking in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store Mesutoclax in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE and

contain the spill with an inert absorbent material.

Collect the absorbed material in a sealed

container for proper disposal.

Disposal Plan
All waste containing Mesutoclax must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Segregation and Collection
Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and other solid

materials should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not mix with other chemical waste streams

unless compatibility is confirmed.

Disposal Procedure
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Ensure all waste containers are tightly sealed and properly labeled with the contents and

associated hazards.

Store waste containers in a designated, secure area away from general laboratory traffic.

Arrange for pick-up and disposal by a certified hazardous waste management company.

BCL2 Signaling Pathway and Mechanism of Action
of Mesutoclax
Mesutoclax is a selective inhibitor of the B-cell lymphoma-2 (BCL2) protein. BCL2 is a key

regulator of the intrinsic apoptotic pathway. In many cancers, BCL2 is overexpressed, which

prevents apoptosis and promotes cell survival. Mesutoclax binds to BCL2, blocking its anti-

apoptotic function and thereby restoring the natural process of programmed cell death in

cancer cells.
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Caption: The inhibitory effect of Mesutoclax on the BCL2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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